Cas no 898349-44-5 (N'-(2-cyanophenyl)-N-propylethanediamide)

• Product Name: N'-(2-cyanophenyl)-N-propylethanediamide
• CAS No: 898349-44-5
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 5481189
• Update Time: 2025-06-18

N'-(2-cyanophenyl)-N-propylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2-cyanophenyl)-N-propyloxamide
• N'-(2-cyanophenyl)-N-propylethanediamide

• Inchi： 1S/C12H13N3O2/c1-2-7-14-11(16)12(17)15-10-6-4-3-5-9(10)8-13/h3-6H,2,7H2,1H3,(H,14,16)(H,15,17)
• InChI Key： OAPJIKLVCNMBSX-UHFFFAOYSA-N
• SMILES： C(NCCC)(=O)C(NC1=CC=CC=C1C#N)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(2-cyanophenyl)-N-propylethanediamide

Professional Introduction to N'-(2-cyanophenyl)-N-propylethanediamide (CAS No. 898349-44-5)

N'-(2-cyanophenyl)-N-propylethanediamide, a compound with the chemical identifier CAS No. 898349-44-5, represents a significant area of interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of N'-(2-cyanophenyl)-N-propylethanediamide consists of a phenyl ring substituted with a cyano group at the 2-position, linked to an ethylene diamide moiety with a propyl substituent on one of the amide nitrogen atoms. This configuration imparts distinct electronic and steric properties that make it a valuable scaffold for further chemical modifications and biological evaluations.

The synthesis of N'-(2-cyanophenyl)-N-propylethanediamide involves a series of well-established organic reactions, including cyanation, nucleophilic substitution, and condensation processes. The introduction of the cyano group at the phenyl ring enhances the electrophilicity of the aromatic system, facilitating further functionalization through cross-coupling reactions or as a precursor for heterocyclic ring formations. The propyl substituent on the ethylene diamide backbone introduces additional conformational flexibility, which can be exploited to fine-tune the physicochemical properties of derivatives. These features make N'-(2-cyanophenyl)-N-propylethanediamide a versatile building block in medicinal chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring cyanophenyl moieties due to their reported interactions with various biological targets. The cyano group is known to participate in hydrogen bonding and can serve as a hydrogen bond acceptor, which is crucial for binding to protein surfaces in drug design. Additionally, the electron-withdrawing nature of the cyano group can modulate the electronic properties of adjacent functional groups, influencing reactivity and binding affinity. Such characteristics have been leveraged in the design of kinase inhibitors, where precise control over electronic distributions is essential for high-affinity binding.

Research into N'-(2-cyanophenyl)-N-propylethanediamide and its derivatives has shown promising results in several therapeutic areas. For instance, studies have indicated that compounds with similar structural motifs exhibit inhibitory activity against certain enzymes implicated in inflammatory pathways. The propylamidine moiety in N'-(2-cyanophenyl)-N-propylethanediamide provides a pharmacophoric element that can interact with specific amino acid residues in enzyme active sites, potentially leading to the development of novel anti-inflammatory agents. Furthermore, the presence of multiple chiral centers in this compound allows for stereochemical exploration, which is critical for optimizing drug efficacy and minimizing side effects.

The pharmacokinetic profile of N'-(2-cyanophenyl)-N-propylethanediamide is another area of active investigation. The compound’s solubility, metabolic stability, and distribution characteristics are key factors that determine its suitability for therapeutic use. Computational modeling techniques have been employed to predict these properties based on its molecular structure. These models take into account various physicochemical parameters such as lipophilicity, polar surface area, and hydrogen bond donor/acceptor counts to estimate bioavailability and metabolic pathways. Such predictions are invaluable in guiding experimental design and optimizing drug candidates for clinical development.

Advances in synthetic methodologies have also contributed to the growing interest in N'-(2-cyanophenyl)-N-propylethanediamide. Modern techniques such as flow chemistry and transition-metal-catalyzed reactions have enabled more efficient and scalable synthesis of complex molecules like this one. These methods not only improve yield but also enhance purity by minimizing side reactions and simplifying purification processes. The ability to produce N'-(2-cyanophenyl)-N-propylethanediamide and its derivatives on larger scales is crucial for both preclinical studies and potential commercialization efforts.

The biological evaluation of N'-(2-cyanophenyl)-N-propylethanediamide has revealed several interesting interactions with target proteins. Initial screening studies have identified potential binding sites on enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are key players in inflammatory responses. Additionally, preliminary data suggest that this compound may exhibit inhibitory effects on certain kinases involved in cancer signaling pathways. These findings underscore the importance of N'-(2-cyanophenyl)-N-propylethanediamide as a lead compound for further medicinal chemistry optimization.

In conclusion, N'-(2-cyanophenyl)-N-propylethanediamide (CAS No. 898349-44-5) represents a promising candidate for therapeutic development due to its unique structural features and potential biological activities. The combination of synthetic accessibility, pharmacological relevance, and computational predictability makes this compound an attractive scaffold for designing novel drugs targeting various diseases. Continued research into its derivatives and mechanisms of action will likely uncover new therapeutic opportunities and reinforce its significance in pharmaceutical chemistry.